Cas no 100060-98-8 (4-(4-isothiocyanatobenzenesulfonyl)morpholine)

4-(4-isothiocyanatobenzenesulfonyl)morpholine structure
100060-98-8 structure
Product Name:4-(4-isothiocyanatobenzenesulfonyl)morpholine
CAS No:100060-98-8
MF:C11H12N2O3S2
MW:284.354579925537
MDL:MFCD03147328
CID:4675440
Update Time:2023-11-24

4-(4-isothiocyanatobenzenesulfonyl)morpholine Chemical and Physical Properties

Names and Identifiers

    • 4-[(4-isothiocyanatophenyl)sulfonyl]morpholine
    • 4-(4-isothiocyanatobenzenesulfonyl)morpholine
    • 4-(4-Isothiocyanato-benzenesulfonyl)-morpholine
    • Oprea1_320644
    • UXOOJOCKROBTEH-UHFFFAOYSA-N
    • HMS1722K08
    • STK502603
    • BBL017972
    • 4-(morpholinosulfonyl)phenyl isothiocyanate
    • 4-(4-isothiocyanatophenyl)sulfonylmorpholine
    • R6555
    • 4-[(4-Isothiocyanatobenzene)sulphonyl]morpholi
    • MDL: MFCD03147328
    • Inchi: 1S/C11H12N2O3S2/c14-18(15,13-5-7-16-8-6-13)11-3-1-10(2-4-11)12-9-17/h1-4H,5-8H2
    • InChI Key: UXOOJOCKROBTEH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)N=C=S)(N1CCOCC1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 412
  • Topological Polar Surface Area: 99.4

4-(4-isothiocyanatobenzenesulfonyl)morpholine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
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